Cas no 2228513-17-3 (5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran)

5-(3-Bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran is a brominated dihydropyran derivative with a branched alkyl substituent, offering utility as an intermediate in organic synthesis. The presence of the bromine atom enhances its reactivity in substitution and coupling reactions, while the sterically hindered 2,2-dimethylpropyl group contributes to controlled reactivity patterns. The dihydropyran scaffold provides a versatile platform for further functionalization, including ring-opening or oxidation reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features enable the synthesis of complex heterocyclic frameworks. Its stability under standard storage conditions ensures consistent performance in synthetic applications.

5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran structure

2228513-17-3 structure

Product Name:5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran

CAS No:2228513-17-3

MF:C₁₀H₁₇BrO

MW:233.145382642746

CID:6024004

PubChem ID:165789050

Update Time:2025-09-28

5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

- 5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran
- EN300-2004340
- 2228513-17-3
- Inchi： 1S/C10H17BrO/c1-10(2,8-11)6-9-4-3-5-12-7-9/h7H,3-6,8H2,1-2H3
- InChI Key： HRFYSMBGTBNOFC-UHFFFAOYSA-N
- SMILES： BrCC(C)(C)CC1=COCCC1

Computed Properties

Exact Mass: 232.04628g/mol
Monoisotopic Mass: 232.04628g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 9.2Å²

5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-2004340-0.05g	5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran	2228513-17-3	0.05g	$900.0	2023-09-16
Enamine	EN300-2004340-0.1g	5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran	2228513-17-3	0.1g	$943.0	2023-09-16
Enamine	EN300-2004340-0.25g	5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran	2228513-17-3	0.25g	$985.0	2023-09-16
Enamine	EN300-2004340-0.5g	5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran	2228513-17-3	0.5g	$1027.0	2023-09-16
Enamine	EN300-2004340-1.0g	5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran	2228513-17-3	1g	$1070.0	2023-05-31
Enamine	EN300-2004340-2.5g	5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran	2228513-17-3	2.5g	$2100.0	2023-09-16
Enamine	EN300-2004340-5.0g	5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran	2228513-17-3	5g	$3105.0	2023-05-31
Enamine	EN300-2004340-10.0g	5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran	2228513-17-3	10g	$4606.0	2023-05-31
Enamine	EN300-2004340-1g	5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran	2228513-17-3	1g	$1070.0	2023-09-16
Enamine	EN300-2004340-5g	5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran	2228513-17-3	5g	$3105.0	2023-09-16

5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran Related Literature

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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Additional information on 5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran

Comprehensive Overview of 5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran (CAS No. 2228513-17-3): Properties, Applications, and Industry Insights

In the ever-evolving landscape of chemical research and industrial applications, 5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran (CAS No. 2228513-17-3) has emerged as a compound of significant interest. This heterocyclic organic molecule, characterized by its unique bromoalkyl and dihydropyran structural motifs, offers versatile utility in pharmaceuticals, agrochemicals, and material science. Its molecular framework, combining a 2,2-dimethylpropyl group with a pyran ring, enables tailored reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for high-purity intermediates in drug discovery has spotlighted compounds like 5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran. Researchers frequently search for "CAS 2228513-17-3 suppliers" or "dihydropyran derivatives applications," reflecting its relevance in small-molecule synthesis. The compound’s bromine moiety facilitates cross-coupling reactions, aligning with trends in palladium-catalyzed transformations and green chemistry initiatives.

From a structural perspective, the 3,4-dihydro-2H-pyran core contributes to the compound’s stability while allowing functionalization at multiple sites. This feature is critical for designing bioactive molecules, as evidenced by its use in peptidomimetics and enzyme inhibitors. Industry professionals often inquire about "scalable synthesis of bromoalkyl pyrans" or "CAS 2228513-17-3 solubility data," underscoring the need for detailed technical profiles.

Environmental and regulatory considerations further shape the discourse around 5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran. With increasing emphasis on sustainable manufacturing, queries like "eco-friendly bromination methods" or "REACH compliance for dihydropyran compounds" highlight the intersection of innovation and compliance. Analytical techniques such as HPLC purity testing and NMR characterization ensure adherence to quality benchmarks demanded by pharmaceutical GMP standards.

In material science, the compound’s potential extends to polymeric additives and liquid crystal formulations. Its lipophilic nature and thermal stability make it a candidate for specialty coatings, resonating with searches for "functionalized pyrans in materials." As industries explore high-performance polymers, the role of such intermediates becomes increasingly pivotal.

To address common queries like "storage conditions for CAS 2228513-17-3" or "handling precautions for bromoalkyl compounds," it’s essential to note that proper inert atmosphere storage and moisture control are recommended. Technical datasheets often emphasize these parameters to ensure safety and longevity.

The future trajectory of 5-(3-bromo-2,2-dimethylpropyl)-3,4-dihydro-2H-pyran hinges on interdisciplinary collaboration. Whether optimizing catalytic asymmetric synthesis or exploring structure-activity relationships, this compound exemplifies the synergy between molecular design and industrial applicability. As research progresses, its footprint in precision medicine and advanced materials is poised to expand, answering the market’s call for innovative solutions.